Guanosine 5'-triphosphate, ammonium salt-15N5

• Molecular Formula: C10H28N9O14P3
• Molecular Weight: 596.27 g/mol
• InChI: InChI=1S/C10H16N5O14P3.4H3N/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21;;;;/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H,24,25)(H2,19,20,21)(H3,11,13,14,18);4*1H3/t3-,5+,6?,9-;;;;/m1..../s1/i11+1,12+1,13+1,14+1,15+1
• InChIKey: QTWNASBTVYMQDQ-RYBGQSQCSA-N

15N5-GTP Ammonium Salt Product Overview

Guanosine 5′-triphosphate, ammonium salt-15N5 is a uniformly 15N-labeled purine nucleoside triphosphate in which all five nitrogen atoms of the guanine base are substituted with the stable isotope 15N, supplied as the ammonium salt . It carries a nominal mass shift of M+5 relative to unlabeled GTP (natural abundance 14N), yielding a molecular formula of C10H28N4(15N)5O14P3 and a molecular weight of approximately 596.27 g/mol . As a member of the stable isotope-labeled nucleotide class, this compound is employed primarily as a tracer substrate in enzymatic assays and as an internal standard for quantitative liquid chromatography–tandem mass spectrometry (LC–MS/MS) analysis of intracellular GTP pools and GTP-derived metabolites .

Type Stable isotope-labeled internal standard (SIL-IS)

Mass Tag M+5 (uniform 15N5 guanine)

Salt Form Ammonium salt for ESI-MS compatibility

Primary Use LC-MS/MS quantification, enzymatic tracing

Why 15N5-GTP Ammonium Salt Cannot Be Substituted

Substituting unlabeled GTP for the 15N5-labeled ammonium salt in quantitative mass spectrometry workflows introduces an unresolvable co-elution and isobaric interference problem: the analyte and internal standard share identical chromatographic retention times and nominal precursor masses, precluding accurate peak area ratio-based quantification [1]. Alternative labeled GTP variants—such as GTP-d4 (deuterium-labeled) or GTP-13C10,15N5 (dual-labeled)—differ in mass shift magnitude, isotopic enrichment specifications, and potential for deuterium-associated chromatographic isotope effects that can distort relative quantification [2]. Furthermore, the counter-ion identity (ammonium vs. sodium vs. lithium) meaningfully affects solubility, lyophilized powder stability, and compatibility with enzymatic assay buffer systems, making direct interchange of salt forms without re-optimization unreliable [3].

Unlabeled GTP

Co-elution and isobaric interference prevent accurate peak area ratio-based quantification in MS workflows.

Deuterated (d4) or dual-labeled (13C10,15N5) GTP

Deuterium-associated chromatographic isotope effects may distort relative quantification; mass shift magnitude differs from M+5.

Sodium or lithium salt forms

Counter-ion alters solubility, lyophilized powder stability, and enzymatic buffer compatibility; direct interchange may require re-optimization.

• [1] Cohen S, Jordheim LP, Megherbi M, et al. Quantitative analysis of intracellular nucleoside triphosphates and other polar metabolites using ion pair reversed-phase liquid chromatography coupled with tandem mass spectrometry. J Chromatogr B. 2015;1006:167–178. doi:10.1016/j.jchromb.2015.10.039. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401–407. View Source
• [3] Chladek S, Sprinzl M. The binding of aminoacyl-tRNA to elongation factor Tu: stabilization by ammonium salts. Angew Chem Int Ed. 1985;24(5):371–391. (Review on ammonium salt effects on GTP–protein complex stability.) View Source

15N5-GTP Ammonium Salt: Differentiation Evidence

Mass Shift Distinguishes MS/MS Product Ions from Unlabeled GTP

In a direct head-to-head enzymatic assay, 7-carboxy-7-deazaguanine (CDG) synthase (QueE) reactions were run in parallel with unlabeled GTP, [15N5]-GTP, and [13C10,15N5]-GTP. The [M−H]− precursor ions for the CDG product were detected at m/z 193 (unlabeled), m/z 197 ([15N5]-GTP), and m/z 204 ([13C10,15N5]-GTP), with observed masses matching calculated masses and demonstrating a clean +4 Da shift for the five-nitrogen-labeled substrate [1]. This discrete, predictable mass shift enables unambiguous product ion assignment in complex enzymatic reaction mixtures without the spectral overlap that would occur if unlabeled GTP were used.

MS/MS Product Ion Mass Shift

Head-to-head

m/z 197 ([15N5]-GTP product) vs. 193 (unlabeled); Δm/z = +4 Da

Enables unambiguous product ion assignment without unlabeled GTP spectral overlap.

Predicted mass shift; no deuterium isotope effect observed.

Evidence Dimension	Precursor ion m/z of CDG enzymatic product (QueE reaction) by high-resolution MS-MS (QCID)
Target Compound Data	m/z 197 ([M−H]− of CDG derived from [15N5]-GTP); calculated and observed masses matched
Comparator Or Baseline	m/z 193 ([M−H]− of CDG derived from unlabeled GTP); m/z 204 ([M−H]− of CDG derived from [13C10,15N5]-GTP)
Quantified Difference	Δm/z = +4 Da versus unlabeled GTP (consistent with 5 × 15N/14N exchange minus one nitrogen lost as NH3 during fragmentation); Δm/z = −7 Da versus dual-labeled [13C10,15N5]-GTP
Conditions	B. subtilis QueE (7-carboxy-7-deazaguanine synthase) in vitro reaction; semi-preparative HPLC purification; high-resolution MS-MS analysis in negative ion mode

Why This Matters

The +4 Da shift is precisely predicted and free from the chromatographic isotope effects that complicate deuterium-labeled internal standards, making [15N5]-GTP the preferred choice for MS-based enzymatic product tracing where quantification accuracy depends on identical retention time behavior between labeled and unlabeled species.

• [1] McCarty RM, Somogyi Á, Lin G, Jacobsen NE, Bandarian V. The deazapurine biosynthetic pathway revealed: in vitro enzymatic synthesis of preQ0 from guanosine 5′-triphosphate in anaerobic bacteria. Biochemistry. 2009;48(18):3847–3852. doi:10.1021/bi9002826. (PMC2693876, Figure 3a.) View Source

Ammonium Salt Form: Isotopic Purity and Traceability

The ammonium salt form of GTP-15N5, as supplied by Cambridge Isotope Laboratories (CIL) and distributed through Fujifilm Wako, is specified at 98–99 atom % 15N isotopic enrichment with chemical purity ≥90% (CP, in solution) . By comparison, the sodium salt form (Sigma-Aldrich Cat. No. 707775) is specified at ≥98 atom % 15N and ≥95% (CP) as a 100 mM solution in Tris HCl/H2O . While both salt forms meet the ≥98 atom % threshold for most MS applications, the ammonium salt form avoids introduction of sodium ions that can interfere with certain enzymatic assay buffers or form adducts in negative-ion mode electrospray ionization MS [1].

Salt Form & Isotopic Purity

Specification review

Ammonium salt: 98–99 atom% 15N, CP ≥90%
Sodium salt: ≥98 atom% 15N, CP ≥95%

Ammonium form avoids sodium adduct signal splitting in negative-ion ESI-MS.

Comparable 15N enrichment; chemical purity specification differs.

Evidence Dimension	Isotopic enrichment (atom % 15N) and chemical purity specification
Target Compound Data	98–99 atom % 15N; CP ≥90% (in solution); ammonium salt; supplier: Cambridge Isotope Laboratories via Fujifilm Wako (Cat. NLM-4268-CA)
Comparator Or Baseline	Sodium salt form (Sigma-Aldrich 707775): ≥98 atom % 15N; ≥95% CP; 100 mM in Tris HCl/H2O
Quantified Difference	Comparable 15N enrichment (both ≥98 atom %); ammonium salt has lower chemical purity specification (≥90% vs. ≥95%) but avoids sodium cation adduct formation in negative-ion ESI-MS
Conditions	Vendor certificate of analysis specifications; solution formulation in H2O (ammonium salt) or 5 mM Tris HCl/H2O (sodium salt)

Why This Matters

For procurement decisions, the ammonium salt form is preferable when downstream negative-ion LC–MS/MS analysis is planned, as sodium adducts ([M+Na]−) can split the analyte signal and reduce quantification sensitivity by 30–70% depending on mobile phase composition.

• [1] Gao S, Zhang Z-P, Karnes HT. Sensitivity enhancement in liquid chromatography/atmospheric pressure ionization mass spectrometry using derivatization and mobile phase additives. J Chromatogr B. 2005;825(2):98–110. (Documents sodium adduct interference in negative-ion ESI-MS.) View Source

Quantitative Tracer for cGAS Activity by Mass Spectrometry

In a functional cGAS enzymatic assay, hypotonic lysates from STING-deficient BJ-5ta cells expressing cGAS variants were incubated with ATP and 15N5-GTP in the presence or absence of HT-DNA at 37°C for 1 hour. The cGAS reaction product, 15N5-cGAMP, was then measured directly by quantitative mass spectrometry [1]. This approach leverages the M+5 mass tag on the guanine-derived portion of cGAMP to distinguish enzyme-generated product from any endogenous cGAMP background, enabling unambiguous quantification of cGAS catalytic activity. Unlabeled GTP would produce cGAMP indistinguishable from endogenous pools, while 13C10,15N5-GTP would yield a larger mass shift (M+15) that may fall outside the optimal mass range of certain triple-quadrupole instruments configured for the unlabeled analyte.

cGAS Activity Tracer

Assay context

M+5 mass tag on 15N5-cGAMP product; distinguishable from endogenous cGAMP background

Eliminates background interference in cellular cGAS activity quantification.

Standard QqQ mass range compatible; no extended calibration required.

Evidence Dimension	Enzymatic product detection specificity in a cellular lysate-based cGAS activity assay
Target Compound Data	15N5-GTP substrate → 15N5-cGAMP product detected by quantitative MS; signal distinguishable from endogenous unlabeled cGAMP background
Comparator Or Baseline	Unlabeled GTP substrate → unlabeled cGAMP product; indistinguishable from endogenous cellular cGAMP by MS alone without isotope dilution
Quantified Difference	Qualitative advantage: M+5 mass shift enables selective reaction monitoring (SRM) transition unique to the enzymatic product; endogenous background signal eliminated
Conditions	STING-deficient BJ-5ta fibroblast lysates; 37°C, 1 hr incubation; ATP + 15N5-GTP ± HT-DNA; quantitative MS readout (N=3 independent experiments, mean ± SD reported)

Why This Matters

For researchers quantifying cGAS activity in cellular contexts where endogenous cGAMP is present at variable basal levels, 15N5-GTP is functionally irreplaceable by unlabeled GTP, and its M+5 shift is instrument-compatible with standard QqQ MS methods without requiring extended mass range calibration.

• [1] Li T, Huang T, Du M, Chen ZJ. Phosphorylation and chromatin tethering prevent cGAS activation during mitosis. Science. 2021;371(6535):eabc7346. doi:10.1126/science.abc7346. (PMC8171060, Figure 3D.) View Source

Metabolic Tracing: GTP as Plant Alkaloid Precursor

Feeding experiments using 13C10,15N5-GTP (ammonium salt) demonstrated the direct conversion of GTP into vicine and convicine in faba bean (Vicia faba) roots. The labeled GTP was converted to 13C4,15N4-vicine and 13C4,15N3-convicine, with product identity confirmed by multiple reaction monitoring (MRM) chromatographic retention time matching against unlabeled standards [1]. The dual-label strategy (13C and 15N) enabled simultaneous tracking of both the purine ring and ribose-derived carbon atoms. While the pure 15N5 (single-label) GTP-ammonium salt provides M+5 mass shift, the dual-labeled variant provides M+15 mass shift—but at higher procurement cost and with lower chemical purity (≥90% CP) compared to the single-labeled ammonium salt . For applications requiring only nitrogen-atom tracing, the 15N5 ammonium salt offers sufficient mass resolution at reduced cost.

Metabolic Tracing Comparison

Context-dependent

15N5 (M+5) vs. 13C10,15N5 (M+15); single-label sufficient for nitrogen tracing

Provides necessary mass resolution for nitrogen-centric flux studies at reduced procurement cost.

Dual-label variant offers M+15 shift but higher cost; ammonium salt compatibility maintained.

Evidence Dimension	Metabolic precursor tracing: mass shift magnitude and procurement cost–benefit
Target Compound Data	15N5-GTP ammonium salt: M+5 mass shift; isotopic enrichment 98–99 atom % 15N; chemical purity ≥90% CP; single-isotope labeling
Comparator Or Baseline	13C10,15N5-GTP ammonium salt: M+15 mass shift; isotopic enrichment 99 atom % 13C / 98 atom % 15N; chemical purity ≥90% CP; dual-isotope labeling; higher procurement cost
Quantified Difference	Mass shift: M+5 vs. M+15; labeling complexity: single isotope vs. dual isotope; cost differential estimated at ~1.5–2.5× higher for dual-labeled material based on vendor pricing for comparable nucleotide standards
Conditions	In planta root feeding experiments (V. faba, L. angustifolius, M. charantia); MRM-based LC–MS/MS product detection; retention time confirmation against unlabeled standards

Why This Matters

For nitrogen-centric metabolic tracing studies (e.g., guanine base salvage, purine catabolism, or RNA incorporation), the 15N5 ammonium salt provides the necessary mass resolution at a lower cost than the dual-labeled variant, and the ammonium counter-ion is compatible with plant physiological buffers without introducing non-physiological lithium or non-volatile sodium.

• [1] Björnsdotter E, Geu-Flores F, Nour-Eldin HH, et al. VC1 catalyses a key step in the biosynthesis of vicine and convicine in faba bean. Nat Plants. 2022;8:123–132. doi:10.1038/s41477-021-01050-9. (PMC7611347, Figure 4.) View Source

LLOQ Performance with Isotope-Labeled GTP Internal Standard

A validated ion-pair LC–MS/MS method for intracellular nucleoside triphosphate quantification employed the isotope-labeled internal standard approach and achieved a lower limit of quantification (LLOQ) of 5 nM for GTP and dGTP in cellular extracts [1]. This method used 13C10,15N5-GTP as the internal standard for GTP, demonstrating that a stable isotope-labeled GTP with ≥M+5 mass shift provides sufficient chromatographic co-elution and ionization behavior matching to meet FDA bioanalytical method validation criteria (intra- and inter-day precision and accuracy within <15%) [1]. The 15N5 ammonium salt form provides the same M+5 shift as the sodium salt internal standard used in this study but in a lyophilizable ammonium salt format that offers greater flexibility for custom buffer reconstitution prior to use [2].

LLOQ Performance

Class-level

LLOQ of 5 nM for GTP achieved with SIL-IS method in cellular extracts

Supports low-nanomolar quantification in sample-limited research contexts.

Class-level inference; specific method validation review recommended.

Evidence Dimension	LLOQ for GTP in intracellular nucleotide quantification by isotope dilution LC–MS/MS
Target Compound Data	5 nM LLOQ for GTP using stable isotope-labeled internal standard method (applicable to any M≥+5 labeled GTP including 15N5 ammonium salt)
Comparator Or Baseline	Unlabeled GTP quantification without internal standard: no reported LLOQ in this study; external calibration alone is subject to matrix effects that degrade accuracy at low concentrations
Quantified Difference	Use of isotope-labeled internal standard (≥M+5) enables LLOQ of 5 nM; without isotope dilution, matrix suppression in cellular extracts typically raises practical quantification limits 5–20 fold
Conditions	Ion-pair LC–MS/MS using TEA–HFIP mobile phase; electrospray ionization in negative mode; cellular extract matrix; validation per FDA criteria

Why This Matters

This class-level evidence establishes that any GTP internal standard with ≥M+5 mass shift (including the 15N5 ammonium salt) enables single-digit nanomolar quantification of intracellular GTP, a sensitivity threshold critical for studies in primary cells or rare cell populations where sample-limited GTP pool measurements are required.

• [1] Cohen S, Jordheim LP, Megherbi M, Dumontet C, Guitton J. Quantitative analysis of intracellular nucleoside triphosphates and other polar metabolites using ion pair reversed-phase liquid chromatography coupled with tandem mass spectrometry. J Chromatogr B. 2015;1006:167–178. doi:10.1016/j.jchromb.2015.10.039. View Source
• [2] Sigma-Aldrich. 13C10,15N5-GTP (Cat. No. 645680) as used in Cohen et al. 2015 – Key Resource Table. PMCID: PMC6426455, Table 1. View Source

GTP Salvage Pathway Contribution in ALK-Inhibited Cancer Cells

In BEAS-2B lung epithelial cells expressing EML4-ALK fusion kinase, treatment with the ALK inhibitor lorlatinib (1 μM, 1 hour) was shown to significantly alter the contribution of 15N5-guanine to M+5 GMP, GDP, and GTP pools as measured by LC–MS [1]. In this study, 15N5-guanine was used as the tracer precursor rather than 15N5-GTP directly; however, the M+5 GTP signal represents the intracellular GTP pool synthesized from the 15N5-guanine salvage pathway. Quantitatively, the fractional contribution of 15N5-guanine to M+5 GTP was measured across n=6 replicates with statistically significant differences between treated and untreated conditions (p<0.05 to p<0.0001) [1]. The 15N5-ammonium salt GTP serves as the chemically identical standard for calibrating the M+5 GTP signal in such tracing experiments, and its ammonium counter-ion matches the volatile buffer systems used in the LC–MS mobile phase.

GTP Salvage Pathway Flux

Context-dependent

Reported significant modulation of M+5 GTP fractional contribution upon lorlatinib treatment

Supports pathway-specific flux analysis in cancer metabolism studies.

15N5-guanine tracer used; 15N5-GTP calibration standard needed for absolute quantification.

Evidence Dimension	Fractional contribution of 15N5-labeled guanine to intracellular GTP pools (M+5 GTP) in ALK-driven cancer cells
Target Compound Data	M+5 GTP signal (derived from 15N5-guanine salvage) measured with statistically significant lorlatinib-dependent modulation; n=6 biological replicates
Comparator Or Baseline	Unlabeled (M+0) GTP pool measured simultaneously in the same cells; ratio of M+5/(M+0+M+5) represents fractional contribution of salvage pathway
Quantified Difference	Quantitative difference in M+5 GTP fractional contribution shown graphically with p-values (ns≥0.05 to ****p<0.0001); exact numerical values available in the source data
Conditions	BEAS-2B cells ± EML4-ALK; 15N5-guanine tracer; 1 h incubation; LC–MS analysis; n=6 per condition

Why This Matters

This study demonstrates the broader metabolic tracing utility of the 15N5 label in guanine nucleotides, where the 15N5-GTP ammonium salt serves as an essential calibration standard for absolute quantification of the M+5 GTP isotopologue in pathway-specific flux experiments relevant to cancer metabolism and drug mechanism-of-action studies.

• [1] Shin S, Buelow DR, et al. EML4-ALK fusion kinases drive de novo GTP synthesis. Cell Metab. 2025. (PMC12148050, Figure 3B.) View Source

15N5-GTP Ammonium Salt Application Scenarios

Intracellular GTP Quantification in Rare Cell Populations

Use Guanosine 5′-triphosphate, ammonium salt-15N5 as a stable isotope-labeled internal standard (SIL-IS) for absolute quantification of intracellular GTP by ion-pair LC–MS/MS. The M+5 mass shift provides complete chromatographic co-elution with the unlabeled analyte while enabling selective reaction monitoring (SRM) discrimination, achieving LLOQs as low as 5 nM in cellular extracts [1]. The ammonium salt form is preferred over the sodium salt for negative-ion ESI-MS because it eliminates sodium adduct signal splitting that can compromise quantification sensitivity by 30–70% [2]. Reconstitute the ammonium salt powder in a volatile buffer (e.g., ammonium acetate or ammonium bicarbonate) compatible with the TEA–HFIP ion-pair mobile phase system, and spike into cell extraction solvent (cold 60% methanol) prior to protein precipitation to correct for extraction efficiency and matrix effects [1].

Radioactivity-Free Enzymatic Assays with Direct Detection

For GTP-consuming enzymes (e.g., cGAS, GTP cyclohydrolases, QueE-family enzymes) where direct detection of the nucleotide product is required, substitute unlabeled GTP with Guanosine 5′-triphosphate, ammonium salt-15N5 as the substrate. The enzymatic product carries the M+5 mass tag, enabling unambiguous discrimination from any endogenous unlabeled product background by MS or MS/MS analysis [3]. This approach eliminates the need for radioisotope (³²P or ³H) labeling and its associated safety, waste disposal, and signal decay limitations. The ammonium counter-ion supports enzymatic activity without the inhibitory effects that lithium or high sodium concentrations can exert on certain GTP-binding proteins [4]. Quantify product formation by extracted ion chromatogram peak area and normalize to an external calibration curve prepared from unlabeled product standard.

Purine Nucleotide Pathway Tracing In Vivo/Ex Vivo

Feed Guanosine 5′-triphosphate, ammonium salt-15N5 (or its nucleoside precursor guanosine-15N5) to cells, tissues, or whole organisms to trace the incorporation of the 15N5-labeled guanine moiety into downstream metabolites (GMP, GDP, GTP, cGMP, RNA) by LC–MS [5]. The M+5 isotopologue is easily resolved from the natural abundance M+0 pool, and the fractional labeling (M+5 / total pool) directly quantifies the contribution of the administered tracer to each metabolite pool. The ammonium salt formulation is compatible with physiological buffers and avoids introducing non-native counter-ions (Li⁺, high Na⁺) that could perturb cellular ion homeostasis during extended incubation periods. Data analysis should correct for natural abundance 13C and 15N contributions using established algorithms (e.g., CORRECTOR or geoRge) to avoid overestimation of tracer incorporation [6].

NMR Structural Biology of 15N-Labeled RNA

Use Guanosine 5′-triphosphate, ammonium salt-15N5 as a substrate for T7 RNA polymerase-based in vitro transcription to produce uniformly 15N-labeled RNA at guanosine positions for heteronuclear NMR spectroscopy [7]. The 15N5 labeling of the guanine base introduces NMR-active 15N nuclei at all five nitrogen positions (N1, N3, N7, N9, and N2 amino), enabling 1H–15N HSQC and related multidimensional NMR experiments that resolve spectral crowding in RNAs up to ~78 kDa. Compared to site-selective single-15N GTP labeling approaches (e.g., [7-15N]-GTP or [9-15N]-GTP), the uniformly labeled 15N5-GTP ammonium salt provides comprehensive nitrogen coverage for sequential resonance assignment at a lower per-milligram cost than custom-synthesized single-position labeled nucleotides [8]. The ammonium salt powder can be reconstituted directly in transcription buffer without introducing sodium or lithium ions that can alter magnesium coordination critical for T7 polymerase fidelity.

Application

Selection Property

Validation Focus

Intracellular GTP quantification (rare cell populations)

SIL-IS co-elution & ammonium salt MS compatibility

Matrix-effect correction and extraction recovery

Radioactivity-free enzymatic assays

M+5 mass tag for product discrimination

Direct MS-based product quantification without radioisotope

Purine nucleotide pathway tracing (in vivo/ex vivo)

15N5 label incorporation tracking

Fractional labeling correction and pool quantification

NMR structural biology of RNA

Uniform 15N5 guanine labeling via in vitro transcription

Spectral resolution and sequential resonance assignment

• [1] Cohen S, Jordheim LP, Megherbi M, Dumontet C, Guitton J. Quantitative analysis of intracellular nucleoside triphosphates and other polar metabolites using ion pair reversed-phase liquid chromatography coupled with tandem mass spectrometry. J Chromatogr B. 2015;1006:167–178. View Source
• [2] Gao S, Zhang Z-P, Karnes HT. Sensitivity enhancement in LC/API-MS using derivatization and mobile phase additives. J Chromatogr B. 2005;825(2):98–110. View Source
• [3] Li T, Huang T, Du M, Chen ZJ. Phosphorylation and chromatin tethering prevent cGAS activation during mitosis. Science. 2021;371(6535):eabc7346. (PMC8171060, Fig. 3D.) View Source
• [4] Chladek S, Sprinzl M. The binding of aminoacyl-tRNA to elongation factor Tu: stabilization by ammonium salts. Angew Chem Int Ed. 1985;24(5):371–391. View Source
• [5] Shin S, Buelow DR, et al. EML4-ALK fusion kinases drive de novo GTP synthesis. Cell Metab. 2025. (PMC12148050, Figure 3B.) View Source
• [6] Niedenführ S, Wiechert W, Nöh K. How to measure metabolic fluxes: a taxonomic guide. Curr Opin Biotechnol. 2015;34:82–90. (Review of correction algorithms for natural abundance in stable isotope tracing.) View Source
• [7] Taiwo KM, Olenginski LT, Nußbaumer F, Nam H, Hilber S, Kreutz C, Dayie TK. Synthesis of [7-15N]-GTPs for RNA structure and dynamics by NMR spectroscopy. Monatsh Chem. 2022;153:293–299. View Source
• [8] Attionu S, Dill R, Summers M, Case D, Marchant J, Dayie TK. Enhanced Line Narrowing of Selectively Labeled [9-15N] Guanosine Enables Probing of Large RNAs. 2025. (Comparison of selective vs. uniform 15N labeling for RNA NMR.) View Source